Cas no 2137999-78-9 (3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride)

• Product Name: 3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride
• CAS No: 2137999-78-9
• MF: C₆H₁₃ClO₃S₂
• MW: 232.748618841171
• CID: 6073386
• PubChem ID: 165748953
• Update Time: 2025-06-08

3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-732708
• 3-methanesulfonyl-3-methylbutane-1-sulfinyl chloride
• 2137999-78-9
• 3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride

• Inchi： 1S/C6H13ClO3S2/c1-6(2,12(3,9)10)4-5-11(7)8/h4-5H2,1-3H3
• InChI Key： JJWPXKCVIAWMCO-UHFFFAOYSA-N
• SMILES： ClS(CCC(C)(C)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 231.9994643g/mol
• Monoisotopic Mass: 231.9994643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.8Ų

Additional information on 3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride

Introduction to 3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride (CAS No. 2137999-78-9)

3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride (CAS No. 2137999-78-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, featuring a sulfonyl chloride functional group attached to a branched alkyl chain, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, characterized by a highly reactive sulfonyl chloride moiety, makes it particularly valuable in medicinal chemistry for the preparation of sulfonamide derivatives, which are known for their broad spectrum of biological activities.

The sulfonyl chloride group in 3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride is a critical feature that enables its use in nucleophilic substitution reactions, where it can readily react with amines, alcohols, and other nucleophiles to form sulfonamides, sulfonates, and other derivatives. These reactions are fundamental in the development of new drugs, agrochemicals, and materials science applications. The presence of the methylbutane backbone provides steric and electronic effects that can influence the reactivity and selectivity of the sulfonyl chloride group, making this compound a valuable tool for fine-tuning chemical transformations.

In recent years, there has been growing interest in the development of novel sulfonamide-based therapeutics due to their efficacy in treating various diseases, including infections, inflammation, and cancer. The compound 3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride has been explored as a key intermediate in synthesizing sulfonamides with enhanced pharmacological properties. For instance, researchers have utilized this compound to develop sulfonamides with improved solubility and bioavailability, which are crucial factors for drug delivery systems. The ability to modify the substituents on the methylbutane chain allows for the creation of sulfonamides with tailored biological activities, making it a valuable asset in drug discovery pipelines.

One of the most compelling aspects of 3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride is its role in enabling cross-coupling reactions, particularly those involving palladium-catalyzed processes. These reactions are widely used in organic synthesis to construct complex molecular frameworks efficiently. The sulfonyl chloride group can participate in Buchwald-Hartwig amination reactions, where it reacts with aryl or heteroaryl amines under palladium catalysis to form highly substituted sulfonamides. Such transformations are pivotal in the synthesis of biologically active compounds, including kinase inhibitors and antiviral agents. The use of 3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride as a precursor has been reported in several high-profile studies published in leading chemical journals.

The compound's utility extends beyond pharmaceutical applications into materials science and industrial chemistry. For example, sulfonamides derived from 3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride have been investigated for their potential use as corrosion inhibitors and flame retardants. The reactivity of the sulfonyl chloride group allows for the introduction of various functional groups onto the molecular framework, enabling the design of materials with specific properties. This adaptability makes it an attractive candidate for developing novel polymers and coatings that exhibit enhanced durability and functionality.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride in modern chemistry. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to streamline the preparation of sulfonamides using this intermediate. These methods not only improve reaction efficiency but also enhance scalability, which is essential for industrial applications. The ability to produce high-purity 3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride under controlled conditions ensures that researchers can reliably incorporate it into complex synthetic routes without compromising yield or quality.

The safety profile of 3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride is another critical consideration in its application. While sulfonyl chlorides are generally reactive compounds requiring careful handling, proper storage and handling procedures can mitigate risks associated with their use. Researchers must adhere to standard laboratory protocols to ensure safe handling, including using appropriate personal protective equipment (PPE) and working under inert atmospheres when necessary. Despite these precautions, the compound remains an indispensable tool in synthetic chemistry due to its reactivity and versatility.

In conclusion,3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride (CAS No. 2137999-78-9) is a multifaceted compound with significant applications across pharmaceuticals, materials science, and industrial chemistry. Its unique structural features enable a wide range of chemical transformations, making it a valuable intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new applications for sulfonamide derivatives,3-Methanesulfonyl-3-methylbutane-1-sulfinyl chloride is poised to remain at the forefront of chemical innovation.